Cas no 881483-65-4 (2-{1-(3-methoxypropyl)-2,5-dioxopyrrolidin-3-ylsulfanyl}pyridine-3-carboxylic acid)

2-{1-(3-Methoxypropyl)-2,5-dioxopyrrolidin-3-ylsulfanyl}pyridine-3-carboxylic acid is a specialized pyrrolidine-based compound featuring a pyridine-3-carboxylic acid moiety linked via a sulfanyl bridge. Its structural design combines a dioxopyrrolidinyl core with a 3-methoxypropyl substituent, enhancing solubility and reactivity in synthetic applications. The presence of both carboxylic acid and sulfide functional groups offers versatile reactivity for further derivatization, making it valuable in pharmaceutical and agrochemical research. The compound’s stability under standard conditions and compatibility with common organic solvents facilitate its use in multi-step synthesis. Its unique scaffold is of interest for developing biologically active molecules, particularly in targeting enzyme inhibition or ligand-receptor interactions. Suitable for controlled functionalization in medicinal chemistry workflows.
2-{1-(3-methoxypropyl)-2,5-dioxopyrrolidin-3-ylsulfanyl}pyridine-3-carboxylic acid structure
881483-65-4 structure
Product Name:2-{1-(3-methoxypropyl)-2,5-dioxopyrrolidin-3-ylsulfanyl}pyridine-3-carboxylic acid
CAS No:881483-65-4
MF:C14H16N2O5S
MW:324.352242469788
CID:5437694
Update Time:2025-08-05

2-{1-(3-methoxypropyl)-2,5-dioxopyrrolidin-3-ylsulfanyl}pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-[1-(3-methoxypropyl)-2,5-dioxopyrrolidin-3-yl]sulfanylpyridine-3-carboxylic acid
    • 2-{1-(3-methoxypropyl)-2,5-dioxopyrrolidin-3-ylsulfanyl}pyridine-3-carboxylic acid
    • Inchi: 1S/C14H16N2O5S/c1-21-7-3-6-16-11(17)8-10(13(16)18)22-12-9(14(19)20)4-2-5-15-12/h2,4-5,10H,3,6-8H2,1H3,(H,19,20)
    • InChI Key: NFGBPSRGWYWWAD-UHFFFAOYSA-N
    • SMILES: C1(SC2CC(=O)N(CCCOC)C2=O)=NC=CC=C1C(O)=O

2-{1-(3-methoxypropyl)-2,5-dioxopyrrolidin-3-ylsulfanyl}pyridine-3-carboxylic acid Pricemore >>

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Additional information on 2-{1-(3-methoxypropyl)-2,5-dioxopyrrolidin-3-ylsulfanyl}pyridine-3-carboxylic acid

Professional Introduction to 2-{1-(3-methoxypropyl)-2,5-dioxopyrrolidin-3-ylsulfanyl}pyridine-3-carboxylic Acid (CAS No. 881483-65-4)

2-{1-(3-methoxypropyl)-2,5-dioxopyrrolidin-3-ylsulfanyl}pyridine-3-carboxylic acid, with the CAS number 881483-65-4, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule has garnered attention due to its unique structural features and potential applications in drug discovery and development. The presence of a pyridine core, combined with a dioxopyrrolidine moiety and a sulfanyl group, makes it a versatile scaffold for designing novel bioactive molecules.

The compound’s structure is characterized by a pyridine ring substituted at the 3-position with a carboxylic acid group. The nitrogen atom of the pyridine ring is further connected to a sulfanyl group, which is linked to a 1-(3-methoxypropyl)-2,5-dioxopyrrolidin-3-yl moiety. This intricate arrangement of functional groups provides multiple sites for interaction with biological targets, making it an attractive candidate for further investigation.

In recent years, there has been growing interest in the development of heterocyclic compounds as pharmacological agents. Heterocycles are known for their ability to mimic natural products and exhibit diverse biological activities. Among these, pyridine derivatives have been extensively studied due to their role in various therapeutic areas, including antimicrobial, anti-inflammatory, and anticancer applications. The specific combination of functional groups in 2-{1-(3-methoxypropyl)-2,5-dioxopyrrolidin-3-ylsulfanyl}pyridine-3-carboxylic acid suggests potential for modulating multiple biological pathways simultaneously.

One of the most compelling aspects of this compound is its potential as a lead molecule in drug discovery. The dioxopyrrolidine ring is a relatively understudied scaffold that has shown promise in various pharmacological contexts. Its ability to engage with biological targets in unique ways could lead to the development of novel therapeutic agents with improved efficacy and reduced side effects. Furthermore, the presence of a methoxypropyl group at the 1-position adds another layer of complexity, allowing for fine-tuning of physicochemical properties such as solubility and metabolic stability.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting expensive wet-lab experiments. By leveraging molecular modeling techniques, scientists can identify potential binding interactions between 2-{1-(3-methoxypropyl)-2,5-dioxopyrrolidin-3-ylsulfanyl}pyridine-3-carboxylic acid and target proteins or enzymes. These insights can guide the design of derivatives with enhanced potency and selectivity.

The compound’s potential applications extend beyond traditional pharmaceuticals. It has shown promise in the development of agrochemicals and industrial chemicals where its unique structure could contribute to improved performance and environmental sustainability. For instance, derivatives of this compound could be explored as intermediates in the synthesis of novel pesticides or herbicides that are more effective and environmentally friendly.

The synthesis of 2-{1-(3-methoxypropyl)-2,5-dioxopyrrolidin-3-ylsulfanyl}pyridine-3-carboxylic acid presents both challenges and opportunities for synthetic chemists. The complex nature of its structure requires careful planning and execution to ensure high yields and purity. However, recent advances in synthetic methodologies have made it possible to construct such intricate molecules more efficiently than ever before. Techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have significantly streamlined the synthesis process.

In conclusion, 2-{1-(3-methoxypropyl)-2,5-dioxopyrrolidin-3-ylsulfanyl}pyridine-3-carboxylic acid (CAS No. 881483-65-4) represents a fascinating compound with numerous potential applications in pharmaceuticals and beyond. Its unique structural features make it an attractive scaffold for drug discovery, while its diverse functional groups offer multiple opportunities for interaction with biological targets. As research continues to uncover new ways to harness its potential, this compound is poised to play a significant role in the development of next-generation bioactive molecules.

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